1. Home
  2. Product
  3. 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-nitro-,methylester,[1S-(2-exo,3-endo)]-(9CI)
7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-nitro-,methylester,[1S-(2-exo,3-endo)]-(9CI) 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-nitro-,methylester,[1S-(2-exo,3-endo)]-(9CI)
Brand Name: Vulcanchem
CAS No.: 103530-11-6
VCID: VC0034517
InChI: InChI=1S/C8H11NO5/c1-13-8(10)6-4-2-3-5(14-4)7(6)9(11)12/h4-7H,2-3H2,1H3/t4-,5+,6-,7-/m0/s1
SMILES: COC(=O)C1C2CCC(C1[N+](=O)[O-])O2
Molecular Formula: C8H11NO5
Molecular Weight: 201.178

7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-nitro-,methylester,[1S-(2-exo,3-endo)]-(9CI)

CAS No.: 103530-11-6

Cat. No.: VC0034517

Molecular Formula: C8H11NO5

Molecular Weight: 201.178

* For research use only. Not for human or veterinary use.

7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-nitro-,methylester,[1S-(2-exo,3-endo)]-(9CI) - 103530-11-6

Specification

CAS No. 103530-11-6
Molecular Formula C8H11NO5
Molecular Weight 201.178
IUPAC Name methyl (1S,2R,3R,4R)-3-nitro-7-oxabicyclo[2.2.1]heptane-2-carboxylate
Standard InChI InChI=1S/C8H11NO5/c1-13-8(10)6-4-2-3-5(14-4)7(6)9(11)12/h4-7H,2-3H2,1H3/t4-,5+,6-,7-/m0/s1
Standard InChI Key SJSLFZDDHPPUTR-VZFHVOOUSA-N
SMILES COC(=O)C1C2CCC(C1[N+](=O)[O-])O2

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19